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  4. Ethanaminium, 2-[[1-amino-9,10-dihydro- 9,10-dioxo-4-(phenylamino)-2-anthracenyl]thio]-N,N ,N-trimet
Ethanaminium, 2-[[1-amino-9,10-dihydro- 9,10-dioxo-4-(phenylamino)-2-anthracenyl]thio]-N,N ,N-trimet Ethanaminium, 2-[[1-amino-9,10-dihydro- 9,10-dioxo-4-(phenylamino)-2-anthracenyl]thio]-N,N ,N-trimet
Brand Name: Vulcanchem
CAS No.: 18559-08-5
VCID: VC0094170
InChI: InChI=1S/C25H25N3O2S.CH4O4S/c1-28(2,3)13-14-31-20-15-19(27-16-9-5-4-6-10-16)21-22(23(20)26)25(30)18-12-8-7-11-17(18)24(21)29;1-5-6(2,3)4/h4-12,15H,13-14H2,1-3H3,(H2-,26,27,29,30);1H3,(H,2,3,4)
SMILES: C[N+](C)(C)CCSC1=C(C2=C(C(=C1)NC3=CC=CC=C3)C(=O)C4=CC=CC=C4C2=O)N.COS(=O)(=O)[O-]
Molecular Formula: C26H29N3O6S2
Molecular Weight: 543.7 g/mol

Ethanaminium, 2-[[1-amino-9,10-dihydro- 9,10-dioxo-4-(phenylamino)-2-anthracenyl]thio]-N,N ,N-trimet

CAS No.: 18559-08-5

Main Products

VCID: VC0094170

Molecular Formula: C26H29N3O6S2

Molecular Weight: 543.7 g/mol

Ethanaminium, 2-[[1-amino-9,10-dihydro- 9,10-dioxo-4-(phenylamino)-2-anthracenyl]thio]-N,N ,N-trimet - 18559-08-5

CAS No. 18559-08-5
Product Name Ethanaminium, 2-[[1-amino-9,10-dihydro- 9,10-dioxo-4-(phenylamino)-2-anthracenyl]thio]-N,N ,N-trimet
Molecular Formula C26H29N3O6S2
Molecular Weight 543.7 g/mol
IUPAC Name 2-(1-amino-4-anilino-9,10-dioxoanthracen-2-yl)sulfanylethyl-trimethylazanium;methyl sulfate
Standard InChI InChI=1S/C25H25N3O2S.CH4O4S/c1-28(2,3)13-14-31-20-15-19(27-16-9-5-4-6-10-16)21-22(23(20)26)25(30)18-12-8-7-11-17(18)24(21)29;1-5-6(2,3)4/h4-12,15H,13-14H2,1-3H3,(H2-,26,27,29,30);1H3,(H,2,3,4)
Standard InChIKey HRMHEMRQUBSLFJ-UHFFFAOYSA-N
SMILES C[N+](C)(C)CCSC1=C(C2=C(C(=C1)NC3=CC=CC=C3)C(=O)C4=CC=CC=C4C2=O)N.COS(=O)(=O)[O-]
Canonical SMILES C[N+](C)(C)CCSC1=C(C2=C(C(=C1)NC3=CC=CC=C3)C(=O)C4=CC=CC=C4C2=O)N.COS(=O)(=O)[O-]
Synonyms Ethanaminium, 2-[[1-amino-9,10-dihydro- 9,10-dioxo-4-(phenylamino)-2-anthracenyl]thio]-N,N ,N-trimethyl-, methyl sulfate
PubChem Compound 167731
Last Modified Nov 11 2021
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